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Compound of Interest

Ammonium pentaborate,
Compound Name:
tetrahydrate

Cat. No.: B8113362

Get Quote

\ J

For researchers, scientists, and drug development professionals, ensuring safe and compliant
disposal of laboratory chemicals is paramount. This guide provides essential safety and
logistical information for the proper disposal of ammonium pentaborate tetrahydrate, a
compound suspected of damaging fertility or the unborn child.[1] Adherence to these
procedures is critical for personnel safety and environmental protection.

Key Safety and Handling Information

Ammonium pentaborate tetrahydrate is a white, crystalline solid. While not flammable,
combustible, or explosive, it may release ammonia gas at high temperatures.[2] Personal
protective equipment (PPE), including safety glasses or goggles, gloves, and a lab coat, should
be worn when handling this chemical.[3][4] In case of dust formation, a dust respirator is
recommended.[3][5]

Quantitative Data

The following table summarizes key quantitative data for ammonium pentaborate tetrahydrate,
compiled from various safety data sheets.
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Property Value Source
Molecular Formula (NH4)2B10016-4H20 [3]
Molecular Weight 272.2 g/mol [3]
Melting Point 110 °C /230 °F [11[3]
Specific Gravity 1.58 g/cm3 [11[3]
Solubility in Water 7.03 g/100 ml at 18 °C [3]
9.6% at 20 °C [3]

41.2% at 90 °C [3]

Acute Oral Toxicity (LD50) 4200 mg/kg (Rat) [3]

Experimental Protocols: Disposal Procedures

The recommended disposal procedure for ammonium pentaborate tetrahydrate involves
treating it as hazardous waste. Always consult local, state, and federal regulations before
proceeding with any disposal method.

Step-by-Step Disposal Guide:

o Container Management: Keep the waste ammonium pentaborate tetrahydrate in its original
container if possible, or in a suitable, closed, and clearly labeled container for disposal.[1][4]
[5] Do not mix with other waste.[4]

o Waste Collection: For spills, sweep up the solid material and place it into a suitable container
for disposal.[1] Avoid creating dust.[4][5]

¢ Licensed Disposal: Dispose of the contents and container through an approved waste
disposal plant or a licensed disposal company.[1][4]

 Incineration (with solvent): An alternative method is to dissolve or mix the material with a
combustible solvent and burn it in a chemical incinerator equipped with an afterburner and
scrubber.[4][5] This should only be performed by qualified personnel at a licensed facility.
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o Contaminated PPE: Dispose of contaminated gloves and other PPE in accordance with
applicable laws and good laboratory practices.[4][5]

Disposal Decision Workflow

The following diagram illustrates the logical workflow for the proper disposal of ammonium
pentaborate tetrahydrate.
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Start: Have Ammonium Pentaborate
Tetrahydrate for Disposal

'

Consult Local, State, and
Federal Regulations

'

Is it a spill?

Sweep up solid into a
suitable, closed container.
Avoid creating dust.

Keep in original or
suitable, labeled, closed container.
Do not mix with other waste.

Contact an approved
waste disposal company.

Consider incineration with a
combustible solvent by a
qualified facility.

Arrange for transport and
disposal by the licensed company.

[End: Proper Disposal Completa

Click to download full resolution via product page

Caption: Logical workflow for the disposal of ammonium pentaborate tetrahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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